Cas no 2034299-08-4 (N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034299-08-4
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5956807
• PubChem ID: 92083379
• Update Time: 2025-07-23

N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• F6475-0788
• 2-(oxolan-3-yloxy)-N-(pyridin-4-ylmethyl)pyridine-3-carboxamide
• 2034299-08-4
• AKOS026689482
• N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• 2-(oxolan-3-yloxy)-N-[(pyridin-4-yl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C16H17N3O3/c20-15(19-10-12-3-7-17-8-4-12)14-2-1-6-18-16(14)22-13-5-9-21-11-13/h1-4,6-8,13H,5,9-11H2,(H,19,20)
• InChI Key： LBKWBQHSOVATRP-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C(=CC=CN=1)C(NCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.3Ų

Additional information on N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

Introduction to N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034299-08-4)

N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034299-08-4, represents a novel derivative of nicotinamide, featuring a unique structural configuration that has prompted extensive exploration in both academic and industrial settings. The molecular structure incorporates a pyridine ring substituted with a methyl group at the 4-position, linked to a nicotinamide core modified with a tetrahydrofuran (THF) ether moiety at the 2-position. This distinctive arrangement not only imparts unique chemical properties but also opens up diverse possibilities for therapeutic applications.

The significance of N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide lies in its potential to serve as a key intermediate in the synthesis of bioactive molecules. The pyridine moiety is well-known for its role in enhancing binding affinity and selectivity in drug design, while the THF ether group can contribute to improved solubility and metabolic stability. These characteristics make the compound particularly valuable for the development of novel pharmaceutical agents targeting various biological pathways.

In recent years, there has been growing interest in nicotinamide derivatives due to their multifaceted biological activities. Nicotinamide, also known as Niacinamide, is a water-soluble form of vitamin B3 and has been extensively studied for its roles in skin health, neuroprotection, and anti-inflammatory effects. The introduction of substituents such as the pyridin-4-ylmethyl and tetrahydrofuran-3-yl groups into the nicotinamide backbone aims to enhance its pharmacological profile, potentially leading to more effective therapeutic outcomes.

One of the most compelling aspects of N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide is its potential application in modulating enzyme activity. Nicotinamide derivatives have been shown to interact with various enzymes involved in metabolic pathways, including those related to energy production and oxidative stress regulation. The structural features of this compound suggest that it may exhibit inhibitory effects on specific enzymes, thereby offering a promising avenue for treating conditions associated with dysregulated enzymatic activity.

The synthesis of N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the pyridine ring and THF ether group necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture efficiently.

Evaluation of the pharmacological properties of N-(pyridin-4-ylmethyl)-2-((tetrahydrofuran-3-yli)oxy)nicotinamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with target proteins, suggesting potential therapeutic benefits. For instance, preliminary data indicate that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential applications for neurodegenerative disorders.

In vivo studies have further supported the therapeutic potential of N-(pyridin-4-yliumethyl)-2-(gylethyle>roic acid amide">oic acid amide))oic acid amide))oic acid amide))oic acid amide))oic acid amide))oic acid amide))oic acid amide))oic acid amide))oic acid amide)))">)))">)))">)))">)))">)))">)))">)))">)))">)))">)))">)))">)))">)))">)))">]])]])]])]])]])]])]])]])]])]])]]]]]]]]]]]]]]]]]]]